Cas no 142439-47-2 (Benzoic acid,4-(fluorosulfonyl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester)

• Product Name: Benzoic acid,4-(fluorosulfonyl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• CAS No: 142439-47-2
• MF: C₁₁H₈FNO₉S₂
• MW: 381.310924530029
• CID: 154853
• PubChem ID: 3035734
• Update Time: 2025-04-19

Benzoic acid,4-(fluorosulfonyl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorosulfonylbenzoyl)oxy-2,5-dioxopyrrolidine-3-sulfonic acid
• Benzoic acid,4-(fluorosulfonyl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• 1-((4-(Fluorosulfonyl)benzoyl)oxy)-2,5-dioxo-3-pyrrolidinesulfonic acid
• 1-({[4-(fluorosulfonyl)phenyl]carbonyl}oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• 3-Pyrrolidinesulfonic acid, 1-((4-(fluorosulfonyl)benzoyl)oxy)-2,5-dioxo-
• SSFSB
• Sulfo-N-succinimidyl-4-(fluorosulfonyl)benzoate
• DTXSID30931454
• 1-((4-(Fluorosulfonyl)benzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• 142439-47-2
• 1-{[4-(Fluorosulfonyl)benzoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid

• Inchi： 1S/C11H8FNO9S2/c12-23(17,18)7-3-1-6(2-4-7)11(16)22-13-9(14)5-8(10(13)15)24(19,20)21/h1-4,8H,5H2,(H,19,20,21)
• InChI Key： ATTYFJLOQAZRCE-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(C1C=CC(=CC=1)S(=O)(=O)F)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 380.96245
• Monoisotopic Mass: 380.96245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169
• XLogP3: 0.2

Experimental Properties

• Density: 1.91
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.656